Cas no 209286-03-3 (1-CHLORO-6-METHOXY-7-METHYLISOQUINOLINE)
209286-03-3 structure
Product Name:1-CHLORO-6-METHOXY-7-METHYLISOQUINOLINE
CAS No:209286-03-3
MF:C11H10ClNO
MW:207.656201839447
CID:2663145
PubChem ID:53782880
Update Time:2025-04-21
1-CHLORO-6-METHOXY-7-METHYLISOQUINOLINE Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-6-methoxy-7-methylisoquinoline
- SCHEMBL1205625
- AB63903
- DB-191108
- DTXSID001278337
- 209286-03-3
- 1-chloro-6-methoxy-7-methyl-isoquinoline
- DWMRLGYYUGVOEO-UHFFFAOYSA-N
- 1-CHLORO-6-METHOXY-7-METHYLISOQUINOLINE
-
- Inchi： 1S/C11H10ClNO/c1-7-5-9-8(6-10(7)14-2)3-4-13-11(9)12/h3-6H,1-2H3
- InChI Key： DWMRLGYYUGVOEO-UHFFFAOYSA-N
- SMILES： ClC1C2C=C(C)C(=CC=2C=CN=1)OC
Computed Properties
- Exact Mass: 207.045
- Monoisotopic Mass: 207.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 22.1Ų
1-CHLORO-6-METHOXY-7-METHYLISOQUINOLINE Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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